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Compound of Interest

Compound Name: Bakkenolide D

Cat. No.: B13384392

Bakkenolide D: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide D is a naturally occurring sesquiterpene lactone, a class of organic compounds
characterized by a 15-carbon skeleton and a lactone ring.[1] It is primarily isolated from plants
of the Petasites genus, which have a history of use in traditional medicine for treating
conditions like asthma and allergic rhinitis.[2] Emerging research has highlighted the anti-
allergic and anti-inflammatory properties of Bakkenolide D, making it a compound of
significant interest for therapeutic development. This guide provides an in-depth overview of the
chemical properties, biological activities, and relevant experimental protocols for Bakkenolide
D.

Chemical Properties of Bakkenolide D

Bakkenolide D is a complex organic molecule with a distinct chemical structure that dictates its
physical and biological properties. Its fundamental chemical and physical characteristics are
summarized below.
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Property Value Source(s)
Molecular Formula C21H2806S [311415][6]
Molecular Weight 408.5 g/mol [31[7]

CAS Number 18456-03-6 [4]
Physical Description Powder [3]

Melting Point 200 -201°C [71[8]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone.

Purity >98% (Commercially available) [3]

Source Herbs of Petasites japonicus [3]

Biological Activities

Bakkenolide D has demonstrated notable anti-allergic and anti-inflammatory effects in
preclinical studies. Its primary mechanism of action appears to be related to the modulation of
histamine-mediated responses.

Anti-allergic and Anti-histamine Activity: Studies have shown that Bakkenolide D exhibits a
significant inhibitory effect on the trachea contraction induced by histamine in vitro.[3] This
suggests a direct or indirect antagonism of histamine receptors or interference with
downstream signaling pathways that lead to smooth muscle contraction. The total bakkenolide
fraction from Petasites tricholobus, of which Bakkenolide D is a major component, has been
shown to have a beneficial effect on allergic rhinitis in ovalbumin-sensitized rats. This was
evidenced by a significant decrease in sneezing frequency, the number of eosinophils in nasal
tissue, and serum levels of IL-4 and histamine.[5]

Anti-inflammatory Activity: While direct studies on the anti-inflammatory signaling of
Bakkenolide D are limited, related bakkenolides have been shown to possess anti-
inflammatory properties. For instance, Bakkenolide B inhibits the induction of inducible nitric
oxide synthase (iINOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory
cascade.[8] Another related compound, Bakkenolide-llla, has been observed to alleviate
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lipopolysaccharide-induced inflammatory injury in human umbilical vein endothelial cells.[6]
These findings suggest that Bakkenolide D may also exert its anti-inflammatory effects
through the modulation of common inflammatory pathways such as the NF-kB and MAPK
pathways.

Signaling Pathways

The precise signaling pathways modulated by Bakkenolide D are still under investigation.
However, based on its known anti-allergic and anti-inflammatory activities, a putative
mechanism of action can be proposed. The following diagram illustrates a potential signaling
pathway involved in the anti-allergic action of Bakkenolide D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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